Cas no 2138276-91-0 (4-(3-Amino-2,4-difluorophenyl)-2-fluorobenzaldehyde)

• Product Name: 4-(3-Amino-2,4-difluorophenyl)-2-fluorobenzaldehyde
• CAS No: 2138276-91-0
• MF: C₁₃H₈F₃NO
• MW: 251.20393371582
• CID: 5992135
• PubChem ID: 165455030
• Update Time: 2025-10-29

4-(3-Amino-2,4-difluorophenyl)-2-fluorobenzaldehyde Chemical and Physical Properties

Names and Identifiers

• EN300-714944
• 2138276-91-0
• 4-(3-amino-2,4-difluorophenyl)-2-fluorobenzaldehyde
• 4-(3-Amino-2,4-difluorophenyl)-2-fluorobenzaldehyde

• Inchi： 1S/C13H8F3NO/c14-10-4-3-9(12(16)13(10)17)7-1-2-8(6-18)11(15)5-7/h1-6H,17H2
• InChI Key： VVVGNNICVSHFCB-UHFFFAOYSA-N
• SMILES： FC1C(=C(C=CC=1C1C=CC(C=O)=C(C=1)F)F)N

Computed Properties

• Exact Mass: 251.05579836g/mol
• Monoisotopic Mass: 251.05579836g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 302
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 43.1Ų

Additional information on 4-(3-Amino-2,4-difluorophenyl)-2-fluorobenzaldehyde

Comprehensive Overview of 4-(3-Amino-2,4-difluorophenyl)-2-fluorobenzaldehyde (CAS No. 2138276-91-0)

4-(3-Amino-2,4-difluorophenyl)-2-fluorobenzaldehyde (CAS No. 2138276-91-0) is a specialized fluorinated aromatic compound that has garnered significant attention in pharmaceutical and materials science research. This compound, characterized by its unique multi-fluorinated structure, serves as a critical intermediate in the synthesis of advanced molecules. Its highly reactive aldehyde group and amino functionality make it a versatile building block for drug discovery and organic electronics. Researchers are increasingly exploring its applications in targeted therapeutics and OLED materials, aligning with the growing demand for precision medicine and energy-efficient technologies.

The molecular structure of 4-(3-Amino-2,4-difluorophenyl)-2-fluorobenzaldehyde features a benzaldehyde core substituted with fluorine atoms at strategic positions, enhancing its electronic properties and metabolic stability. This design is particularly relevant in the development of kinase inhibitors and fluorescence probes, addressing current trends in cancer research and bioimaging. Recent studies highlight its potential in modulating protein-protein interactions, a hot topic in drug design communities. The compound’s CAS No. 2138276-91-0 is frequently searched in databases like SciFinder and Reaxys, reflecting its industrial relevance.

From a synthetic chemistry perspective, 4-(3-Amino-2,4-difluorophenyl)-2-fluorobenzaldehyde exemplifies the convergence of green chemistry and high-yield methodologies. Innovations in catalytic fluorination and microwave-assisted synthesis have improved its production efficiency, reducing environmental impact—a key concern among modern chemists. Its compatibility with cross-coupling reactions (e.g., Suzuki-Miyaura) further expands its utility in constructing complex heterocycles, a recurring theme in medicinal chemistry forums.

In material science, this compound’s electron-deficient aromatic system contributes to the development of n-type semiconductors for flexible electronics. With the rise of wearable technology and Internet of Things (IoT) devices, researchers are investigating its derivatives for organic thin-film transistors (OTFTs). The fluorine-induced polarity also enhances solubility in non-polar solvents, a sought-after trait for inkjet-printed electronics—a trending topic in advanced manufacturing circles.

Analytical characterization of CAS No. 2138276-91-0 typically involves HPLC-MS and NMR spectroscopy, with emphasis on purity optimization for regulatory compliance. Quality control protocols often reference ICH guidelines, reflecting the compound’s alignment with GMP standards. Discussions on platforms like ResearchGate frequently address its stability under ambient conditions, a practical consideration for storage and logistics.

The commercial landscape for 4-(3-Amino-2,4-difluorophenyl)-2-fluorobenzaldehyde is evolving, with suppliers emphasizing scalable production and custom synthesis services. Patent analyses reveal its inclusion in IP-protected drug candidates, particularly in autoimmune disease and CNS disorder pipelines. This aligns with Google Trends data showing increased searches for "fluorinated drug intermediates" and "small molecule APIs."

Future directions for this compound may involve AI-driven molecular optimization and continuous flow chemistry applications. Its structural motifs are being explored in proteolysis-targeting chimeras (PROTACs), a breakthrough technology in degradation therapeutics. As sustainability gains traction, biocatalytic routes for its synthesis could emerge, answering frequent queries about eco-friendly chemical production in academic and industrial settings.